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The AB₅-type intermetallic compound, Lanthanum Pentanickel (LaNi₅), stands as a cornerstone

material in the field of hydrogen storage, particularly for its application as the negative

electrode in Nickel-Metal Hydride (Ni-MH) batteries.[1][2][3] Its ability to rapidly and reversibly

absorb and desorb large quantities of hydrogen at near-ambient conditions has made it a

benchmark for researchers and a component in commercial applications.[4] However, the

practical implementation of LaNi₅ is hindered by a significant performance bottleneck: capacity

degradation upon prolonged electrochemical cycling. This degradation is primarily caused by

decrepitation—the pulverization of the alloy particles due to mechanical stresses from lattice

expansion and contraction during hydrogenation and dehydrogenation.

To overcome this limitation, significant research has focused on the elemental substitution

within the LaNi₅ crystal lattice. One of the most successful and widely studied strategies is the

partial substitution of nickel (Ni) with aluminum (Al), leading to alloys such as LaNi₄.₅Al₀.₅.[5][6]

[7] This guide, from the perspective of a Senior Application Scientist, provides a comprehensive

performance comparison between the parent LaNi₅ alloy and its Al-substituted counterpart,

LaNi₄.₅Al₀.₅. We will delve into the structural and thermodynamic underpinnings of their

performance differences, present supporting experimental data, and outline the methodologies
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required for their evaluation, enabling researchers and drug development professionals to

make informed decisions in material selection.

The Structural and Thermodynamic Rationale: How
Aluminum Alters Performance
The performance characteristics of these materials are intrinsically linked to their crystal

structure and thermodynamic stability. Both LaNi₅ and LaNi₄.₅Al₀.₅ crystallize in the hexagonal

CaCu₅-type structure, which provides the interstitial sites necessary for hydrogen atom

accommodation.[5][8][9]

The pivotal difference arises from the substitution of Ni atoms with Al atoms. Aluminum has a

larger atomic radius than nickel, which forces an expansion of the crystal lattice. This results in

an increased unit cell volume in LaNi₄.₅Al₀.₅ compared to LaNi₅.[8][10] This structural

modification is not merely a physical change; it has profound thermodynamic consequences.

The increased volume of the interstitial sites in the LaNi₄.₅Al₀.₅ lattice leads to a more stable

environment for the absorbed hydrogen atoms. This enhanced stability is experimentally

observed in the Pressure-Composition Isotherm (PCI) curves, which plot the equilibrium

hydrogen pressure against the hydrogen concentration in the alloy at a constant temperature.

[11] The Al-substituted alloy, LaNi₄.₅Al₀.₅, consistently exhibits a lower plateau pressure for

hydride formation compared to LaNi₅.[5][6] A lower plateau pressure signifies that the hydride is

thermodynamically more stable, as less pressure is required to drive hydrogen into the

material. This is further confirmed by the more negative enthalpy of hydride formation (ΔH) for

the Al-containing alloy.[6]
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Caption: Conceptual comparison of capacity retention over charge/discharge cycles.

Kinetics and High-Rate Dischargeability (HRD)
The rate at which an electrode can be charged and discharged is critical for high-power

applications. The increased thermodynamic stability of the hydride in LaNi₄.₅Al₀.₅ means that

more energy is required to release the hydrogen, which translates to slower kinetics. [6][12]The

hydrogen diffusion coefficient is also lower in the Al-substituted alloy. [6][7]As a result, LaNi₅

generally exhibits superior high-rate dischargeability, maintaining a higher fraction of its

capacity at high current densities compared to LaNi₄.₅Al₀.₅.
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Performance Metric LaNi₅ LaNi₄.₅Al₀.₅
Rationale for
Difference

Crystal Structure Hexagonal CaCu₅ Hexagonal CaCu₅ Same base structure.

Unit Cell Volume Smaller Larger

Larger atomic radius

of Al compared to Ni.

[8][10]

Plateau Pressure Higher Lower

Increased lattice size

leads to a more stable

hydride. [5][6]

Initial Discharge

Capacity
~275-320 mAh/g ~200-275 mAh/g

Substitution of active

Ni with Al reduces

hydrogen storage

sites. [6][7][8][13]

Cycling Stability
Poor (Significant

fading)

Excellent (High

capacity retention)

Al substitution

stabilizes the lattice,

reducing decrepitation

and corrosion. [8][14]

Activation Relatively Fast
Slower / Longer

Incubation

Al may affect surface

properties and initial

hydrogenation. [5]

Kinetics (H Diffusion) Faster Slower

The more stable

hydride in the Al-alloy

releases hydrogen

more slowly. [6][7]

High-Rate

Dischargeability
Good to Excellent Moderate

Faster kinetics allow

for better performance

under high current

loads.
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To ensure the integrity and reproducibility of these findings, standardized experimental

protocols are essential.

Alloy Synthesis and Electrode Preparation
Synthesis: The alloys are typically prepared by arc-melting stoichiometric amounts of high-

purity Lanthanum (99.9%), Nickel (99.95%), and Aluminum (99.9%) under an argon

atmosphere. [9][15]The resulting ingot is flipped and re-melted several times to ensure

homogeneity.

Pulverization: The brittle ingot is mechanically crushed and ground into a fine powder (e.g.,

<45 µm).

Electrode Fabrication: The alloy powder is mixed with a conductive agent (e.g., carbon black)

and a binder (e.g., polytetrafluoroethylene - PTFE). This mixture is then cold-pressed onto a

current collector (e.g., nickel foam) to form the working electrode.

Electrochemical Characterization Workflow
The performance is evaluated in a three-electrode electrochemical cell.

Cell Assembly:

Working Electrode: The prepared LaNi₅ or LaNi₄.₅Al₀.₅ electrode.

Counter Electrode: A sintered Ni(OH)₂/NiOOH electrode with a large capacity.

Reference Electrode: An Hg/HgO electrode is typically used for stable potential reference.

Electrolyte: A 6 M potassium hydroxide (KOH) aqueous solution.

Activation: The cell is subjected to 5-10 charge/discharge cycles at a low rate (e.g., C/10, or

~30 mA/g) until a stable discharge capacity is achieved.

Performance Testing:

Cycling Stability: The electrode is cycled at a constant rate (e.g., C/2) for hundreds of

cycles, with the discharge capacity recorded for each cycle.
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High-Rate Dischargeability: The electrode is fully charged and then discharged

sequentially at increasing current densities (e.g., C/5, C/2, 1C, 2C) to measure capacity

retention at higher rates.
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Caption: Experimental workflow from alloy synthesis to electrochemical characterization.

Conclusion and Application-Oriented Insights
The comparison between LaNi₅ and LaNi₄.₅Al₀.₅ electrodes presents a classic engineering

trade-off between peak performance and long-term durability.

LaNi₅ remains a superior choice for applications where maximum capacity and high power

output are the primary drivers and where cycle life is a secondary concern. Its fast kinetics

and high hydrogen storage capacity are advantageous for short-duration, high-demand

scenarios.

LaNi₄.₅Al₀.₅, conversely, is the material of choice for applications demanding high reliability,

safety, and long operational life. [8][14]Its exceptional cycling stability, born from a more

robust crystal lattice, ensures consistent performance over thousands of cycles, making it

ideal for consumer electronics, energy storage systems, and other applications where

longevity is paramount.

Ultimately, the decision to use LaNi₅ or its Al-substituted variant is not a matter of which is

"better," but which is better suited for the specific demands of the target application. This guide
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provides the foundational data and mechanistic understanding to empower researchers and

engineers to make that critical choice.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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